Cas no 440111-10-4 (1-Iodo-4-(diphenylphosphino)benzene)

• Product Name: 1-Iodo-4-(diphenylphosphino)benzene
• CAS No: 440111-10-4
• MF: C₁₈H₁₄IP
• MW: 388.181997776031
• CID: 3028191
• PubChem ID: 101171292
• Update Time: 2025-10-12

1-Iodo-4-(diphenylphosphino)benzene Chemical and Physical Properties

Names and Identifiers

• (4-Iodophenyl)diphenylphosphane
• 1-Iodo-4-(diphenylphosphino)benzene
• (4-iodophenyl)-diphenylphosphane
• E75249
• 440111-10-4
• SCHEMBL17146658
• (4-iodophenyl)diphenyl-phosphine
• CS-0162275

• Inchi： 1S/C18H14IP/c19-15-11-13-18(14-12-15)20(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-14H
• InChI Key： AIKWJRXWQBJGQI-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)P(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 387.98779g/mol
• Monoisotopic Mass: 387.98779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0

Additional information on 1-Iodo-4-(diphenylphosphino)benzene

Comprehensive Overview of 1-Iodo-4-(diphenylphosphino)benzene (CAS No. 440111-10-4)

1-Iodo-4-(diphenylphosphino)benzene (CAS No. 440111-10-4) is a highly specialized organophosphorus compound widely utilized in cross-coupling reactions, catalysis, and material science. Its unique molecular structure, featuring both an iodo substituent and a diphenylphosphino group, makes it a versatile building block in synthetic chemistry. Researchers and industries value this compound for its role in palladium-catalyzed reactions, such as the Suzuki-Miyaura coupling and Heck reaction, which are pivotal in pharmaceutical and polymer synthesis.

The growing demand for efficient catalysts and ligand systems has placed 1-Iodo-4-(diphenylphosphino)benzene at the forefront of modern chemical research. Recent trends in green chemistry and sustainable synthesis have further highlighted its importance, as it enables milder reaction conditions and reduces waste. Users frequently search for terms like "phosphine ligands in catalysis", "iodoarene applications", and "CAS 440111-10-4 supplier", reflecting its relevance in both academic and industrial settings.

From a structural perspective, the diphenylphosphino moiety in 1-Iodo-4-(diphenylphosphino)benzene enhances electron density, facilitating metal coordination in catalytic cycles. Meanwhile, the iodo group serves as a reactive handle for further functionalization, making it indispensable in multistep syntheses. This dual functionality aligns with the increasing focus on modular chemical platforms, a topic gaining traction in AI-driven drug discovery and high-throughput screening methodologies.

In material science, CAS 440111-10-4 contributes to the development of organic electronic materials, such as OLEDs and conductive polymers. Its ability to form stable complexes with transition metals supports advancements in optoelectronics and photocatalysis. Searches for "phosphine-based materials" and "iodobenzene derivatives" often lead to discussions about this compound’s role in cutting-edge technologies.

Handling and storage of 1-Iodo-4-(diphenylphosphino)benzene require standard precautions for air- and moisture-sensitive compounds. While not classified as hazardous under normal conditions, its reactivity underscores the need for proper chemical safety protocols. This aligns with broader industry queries about "best practices for handling aryl iodides" and "phosphine ligand stability".

In summary, 1-Iodo-4-(diphenylphosphino)benzene (CAS No. 440111-10-4) bridges fundamental research and industrial applications, driven by its multifunctional design. Its integration into sustainable chemistry and advanced materials ensures continued interest, as evidenced by search trends and peer-reviewed studies. For sourcing, users are advised to consult reputable suppliers specializing in high-purity organophosphorus compounds.